Cas no 2060053-47-4 (5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carbaldehyde)

• Product Name: 5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carbaldehyde
• CAS No: 2060053-47-4
• MF: C₈H₇BrO₃S
• MW: 263.108380556107
• MDL: MFCD30498063
• CID: 5173728
• PubChem ID: 125452267
• Update Time: 2025-06-11

5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-bromo-4-(1,3-dioxolan-2-yl)-
• 5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carbaldehyde

• MDL： MFCD30498063
• Inchi： 1S/C8H7BrO3S/c9-7-6(3-5(4-10)13-7)8-11-1-2-12-8/h3-4,8H,1-2H2
• InChI Key： ZRGTUVJISXTGGX-UHFFFAOYSA-N
• SMILES： C1(C=O)SC(Br)=C(C2OCCO2)C=1

Additional information on 5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carbaldehyde

Introduction to 5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carbaldehyde (CAS No. 2060053-47-4)

5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carbaldehyde, identified by its CAS number 2060053-47-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This heterocyclic aldehyde features a thiophene core substituted with a bromine atom at the 5-position and an ethylene oxide (1,3-dioxolan) moiety at the 4-position, further functionalized with a formyl group at the 2-position. The unique structural attributes of this compound make it a valuable intermediate in the synthesis of bioactive molecules and advanced materials.

The thiophene scaffold is a prominent structural motif in medicinal chemistry, renowned for its presence in numerous pharmacologically active agents, including antiviral, antibacterial, and anticancer drugs. The incorporation of a bromo substituent enhances the electrophilicity of the thiophene ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecular architectures essential for drug discovery efforts.

The 1,3-dioxolan unit appended to the thiophene ring introduces oxygen functionality while maintaining flexibility, which can influence both the electronic properties and solubility profile of derivatives. This oxygen-rich moiety is particularly intriguing in medicinal chemistry, as it has been implicated in enhancing binding affinity and metabolic stability in drug candidates. Recent studies have highlighted the utility of dioxolane-substituted heterocycles in designing small-molecule inhibitors targeting enzymes involved in cancer metabolism.

The aldehyde functionality at the 2-position of the thiophene ring serves as a versatile handle for further derivatization. Aldehydes are well-known for their ability to participate in condensation reactions with nucleophiles, leading to the formation of Schiff bases, imines, and other nitrogen-containing heterocycles. These derivatives have been extensively explored for their biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. The combination of these reactive sites makes 5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carbaldehyde a promising building block for structure-based drug design.

Recent advancements in computational chemistry have enabled the rational design of molecules like 5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carbaldehyde by predicting its interaction with biological targets. Molecular docking studies have revealed that derivatives of this compound exhibit potential binding to enzymes such as kinases and proteases, which are aberrantly expressed in various diseases. For instance, modifications at the bromo and aldehyde positions have been shown to modulate binding affinities and selectivity profiles, thereby guiding the development of more effective therapeutic agents.

In materials science, the unique electronic properties of thiophene derivatives have been leveraged in the development of organic semiconductors and conductive polymers. The presence of electron-withdrawing groups like the aldehyde moiety can fine-tune the bandgap energy of these materials, making them suitable for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The 1,3-dioxolan substituent may also contribute to improved film-forming properties due to its flexible ether linkage.

The synthesis of 5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation of thiophene derivatives followed by etherification with ethylene oxide under controlled conditions. The introduction of the aldehyde group is commonly achieved through oxidation or formylation reactions. Advances in synthetic methodologies have enabled higher yields and purities of this compound, making it more accessible for industrial applications.

Functionalization strategies based on 5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carbaldehyde have led to a diverse array of derivatives with tailored biological activities. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at various positions on the thiophene ring. These modifications have resulted in compounds exhibiting enhanced cytotoxicity against cancer cell lines while maintaining low toxicity toward normal cells.

The role of computational modeling in optimizing synthetic routes for 5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carbaldehyde cannot be overstated. By simulating reaction mechanisms and predicting product outcomes, chemists can minimize trial-and-error experimentation and accelerate the discovery process. Additionally, high-throughput screening techniques combined with machine learning algorithms have been instrumental in identifying optimal reaction conditions for large-scale production.

Future directions in research involving 5-bromo-4-(1,3-dioxolan-2-yl)thiophene-2-carbaldehyde may focus on exploring its potential as an intermediate for developing novel therapeutics targeting emerging diseases or resistant pathogens. The modular nature of this compound allows for rapid diversification into libraries of analogs that can be screened for activity against diverse biological targets. Furthermore，its incorporation into polymeric matrices could lead to innovative materials with applications beyond traditional pharmaceuticals.

In conclusion,5-bromo-4-(1，3-dioxolan - 2 - yl)thiophene - 2 - carbaldehyde (CAS No . 2060053 - 47 - 4) represents a structurally intriguing compound with broad utility across multiple scientific disciplines . Its unique combination o f functional groups , coupled wit h recent advances i n synthetic an d computational chemistry , positions i t as a key intermediate i n both academic an d industrial research . As our understanding o f molecular interactions continues to evolve , compounds like these will play an increasingly important role i n shaping t he future o f medicine an d materials science .